Cas no 824390-94-5 (Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-)

Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]- Properties

Names and Identifiers

• 2-(2,3-dimethoxyphenyl)-1-(4-methylphenyl)sulfonylazetidine
• Azetidine, 2-(2,3-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
• 2-(2,3-DIMETHOXYPHENYL)-1-(4-METHYLBENZENESULFONYL)AZETIDINE
• DTXSID80837972
• 824390-94-5
• 2-(2,3-Dimethoxyphenyl)-1-(4-methylbenzene-1-sulfonyl)azetidine
• 2-(2,3-dimethoxyphenyl)-1-tosylazetidine
• +Expand

• InChIKey： YFTKTKHCXMQZIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H21NO4S/c1-13-7-9-14(10-8-13)24(20,21)19-12-11-16(19)15-5-4-6-17(22-2)18(15)23-3/h4-10,16H,11-12H2,1-3H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2CCC2C3=C(C(=CC=C3)OC)OC

Computed Properties

• Exact Mass: 347.11912932g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 347.11912932g/mol
• Heavy Atom Count: 24
• Complexity: 510
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 64.2Ų